Cas no 16002-19-0 (Propanedial, 2-methyl-)

Propanedial, 2-methyl- structure
Propanedial, 2-methyl- structure
Product Name:Propanedial, 2-methyl-
CAS No:16002-19-0
MF:C4H6O2
MW:86.0892415046692
CID:150066
PubChem ID:98735
Update Time:2025-04-19

Propanedial, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanedial, 2-methyl-
    • 2-methylpropanedial
    • methylmalondialdehyde
    • 3-Hydroxy-2-methyl-acrylaldehyd
    • Methyl-malonaldehyd
    • methylmalonaldehyde
    • methylpropanedial
    • Propanedial,2-methyl
    • Propanedial,methyl
    • N9Y140NWK2
    • Propanedial, methyl-
    • 16002-19-0
    • UNII-N9Y140NWK2
    • 2-methylmalonaldehyde
    • NSC 162796
    • NSC162796
    • VXYSFSCCSQAYJV-UHFFFAOYSA-N
    • NSC-162796
    • FT-0717122
    • DTXSID50166786
    • MALONALDEHYDE, METHYL-
    • Inchi: 1S/C4H6O2/c1-4(2-5)3-6/h2-4H,1H3
    • InChI Key: VXYSFSCCSQAYJV-UHFFFAOYSA-N
    • SMILES: O=CC(C=O)C

Computed Properties

  • Exact Mass: 86.03680
  • Monoisotopic Mass: 86.036779430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 50.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14000
  • LogP: 0.02030

Propanedial, 2-methyl- Related Literature

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